N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide

• IUPAC Name: 2-quinolin-2-ylsulfanyl-N-[(4-sulfamoylphenyl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O3S2/c19-26(23,24)15-8-5-13(6-9-15)11-20-17(22)12-25-18-10-7-14-3-1-2-4-16(14)21-18/h1-10H,11-12H2,(H,20,22)(H2,19,23,24)
• InChI Key: AVHPLZRYQCBZSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)SCC(=O)NCC3=CC=C(C=C3)S(=O)(=O)N
• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide, also known as AQ-RA 741, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamide derivatives and has been shown to possess various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 is not fully understood. However, it has been proposed that this compound inhibits the activity of various enzymes and signaling pathways that are involved in the development and progression of various disease conditions. For example, N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. In addition, it has been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 has been shown to possess various biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In addition, it has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth and proliferation of various cancer cell lines. Furthermore, N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 has been found to enhance the activity of acetylcholinesterase, which is an enzyme that is involved in the regulation of neurotransmitter activity in the brain.

Advantages and Limitations for Lab Experiments

N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 has several advantages for lab experiments. It is easy to synthesize, and its purity can be easily determined using various analytical techniques. In addition, it has been shown to possess low toxicity and high selectivity towards its target molecules. However, N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 also has some limitations. It has poor solubility in aqueous solutions, which can limit its bioavailability and efficacy. Furthermore, it has a short half-life, which can limit its use in long-term studies.

Future Directions

There are several future directions for research on N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741. One potential area of research is the development of novel analogs of N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 that possess improved solubility and bioavailability. Another potential area of research is the investigation of the mechanism of action of N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 in more detail. This could involve the use of various molecular and cellular biology techniques to elucidate the signaling pathways and enzymes that are targeted by this compound. Finally, N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 could be further investigated for its potential therapeutic applications in various disease conditions, including cancer, neurological disorders, and inflammatory diseases.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-2-(quinolin-2-ylthio)acetamide 741 has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has been found to be effective in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.